Cas no 1804794-12-4 (3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-methanol)

• Product Name: 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-methanol
• CAS No: 1804794-12-4
• MF: C₈H₇F₃N₂O₅
• MW: 268.146792650223
• CID: 4838822
• Update Time: 2025-07-22

3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-methanol

• Inchi： 1S/C8H7F3N2O5/c1-17-6-5(18-8(9,10)11)2-4(3-14)12-7(6)13(15)16/h2,14H,3H2,1H3
• InChI Key： KREOUUJLUUZJQV-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(CO)=NC(=C1OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 295
• XLogP3: 1.3
• Topological Polar Surface Area: 97.4

Additional information on 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-methanol

Recent Advances in the Study of 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-methanol (CAS: 1804794-12-4)

The compound 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-methanol (CAS: 1804794-12-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-methanol, which serves as a key intermediate in the preparation of various pharmacologically active molecules. The presence of both nitro and trifluoromethoxy groups in its structure enhances its reactivity, making it a valuable building block for the synthesis of novel heterocyclic compounds. Researchers have successfully employed this compound in the development of inhibitors targeting specific enzymes involved in inflammatory and oncogenic pathways.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-methanol exhibit promising inhibitory effects against certain kinases and proteases. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a series of analogs derived from this compound showed potent activity against protein kinase C (PKC), a key player in cell signaling and cancer progression. These findings suggest potential applications in oncology and inflammatory diseases.

Furthermore, the compound's unique physicochemical properties, such as its lipophilicity and metabolic stability, have been investigated in the context of drug design. Computational modeling and structure-activity relationship (SAR) studies have provided insights into optimizing its derivatives for improved bioavailability and target specificity. These efforts are paving the way for the development of next-generation therapeutics with enhanced efficacy and reduced side effects.

Despite these promising advancements, challenges remain in the large-scale synthesis and formulation of 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-methanol-based drugs. Current research is focused on addressing these issues through innovative synthetic routes and formulation technologies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 3-Methoxy-2-nitro-4-(trifluoromethoxy)pyridine-6-methanol (CAS: 1804794-12-4) represents a promising scaffold for drug discovery, with potential applications in multiple therapeutic areas. Ongoing research is expected to further elucidate its mechanisms of action and expand its utility in medicinal chemistry. This brief underscores the importance of continued investment in the exploration of this compound and its derivatives to unlock their full therapeutic potential.